Cas no 120222-83-5 (1,5-Dichloro-2-isocyanato-4-methoxybenzene)

• Product Name: 1,5-Dichloro-2-isocyanato-4-methoxybenzene
• CAS No: 120222-83-5
• MF: C₈H₅Cl₂NO₂
• MW: 218.036800146103
• MDL: MFCD34168638
• CID: 5638208
• PubChem ID: 14368495
• Update Time: 2025-05-21

1,5-Dichloro-2-isocyanato-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• EN300-28220684
• 1,5-dichloro-2-isocyanato-4-methoxybenzene
• 120222-83-5
• SCHEMBL9836900
• Benzene, 1,5-dichloro-2-isocyanato-4-methoxy-
• 1,5-Dichloro-2-isocyanato-4-methoxybenzene

• MDL： MFCD34168638
• Inchi： 1S/C8H5Cl2NO2/c1-13-8-3-7(11-4-12)5(9)2-6(8)10/h2-3H,1H3
• InChI Key： PCUHBQYQBFOLNB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)N=C=O)Cl

Computed Properties

• Exact Mass: 216.9697338g/mol
• Monoisotopic Mass: 216.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 296.4±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 1,5-Dichloro-2-isocyanato-4-methoxybenzene

1,5-Dichloro-2-isocyanato-4-methoxybenzene: A Comprehensive Guide to Properties and Applications

1,5-Dichloro-2-isocyanato-4-methoxybenzene (CAS No. 120222-83-5) is a specialized aromatic compound that has garnered significant attention in organic synthesis and industrial applications. This chlorinated isocyanate derivative features a unique molecular structure with methoxy and isocyanate functional groups, making it valuable for creating advanced polymers and pharmaceutical intermediates.

The compound's chemical formula C8H5Cl2NO2 reveals its distinctive composition, where the 1,5-dichloro substitution pattern enhances its reactivity in electrophilic aromatic substitution reactions. Researchers particularly value its isocyanate group (-NCO) which readily reacts with alcohols and amines to form urethanes and ureas – crucial linkages in polyurethane chemistry. Current trends in green chemistry have increased interest in optimizing synthesis routes for 1,5-dichloro-2-isocyanato-4-methoxybenzene to minimize environmental impact while maintaining high yield.

In material science applications, this compound serves as a key building block for high-performance polymers with enhanced thermal stability. The methoxy group at the 4-position contributes to improved solubility in organic solvents, facilitating processing in industrial settings. Recent patent filings (2022-2023) demonstrate growing utilization in specialty coatings that require both chemical resistance and flexibility – properties derived from the balanced electronic effects of its substituents.

The pharmaceutical industry has explored 1,5-dichloro-2-isocyanato-4-methoxybenzene as a precursor for biologically active molecules, particularly in developing novel antimicrobial agents. Its structural features allow for strategic modifications that can enhance drug-target interactions. Analytical chemists employ advanced techniques like HPLC-MS and NMR spectroscopy to characterize this compound, with particular attention to the reactivity of its isocyanate functionality under various conditions.

From a commercial perspective, the global market for functionalized isocyanates shows steady growth (CAGR 5.2% from 2021-2026), with 1,5-dichloro-2-isocyanato-4-methoxybenzene finding niche applications in electronic materials and specialty adhesives. Manufacturers have developed improved storage protocols to maintain the compound's stability, typically recommending anhydrous conditions at controlled temperatures to prevent premature polymerization.

Environmental and safety considerations for handling 1,5-dichloro-2-isocyanato-4-methoxybenzene follow standard protocols for isocyanate-containing compounds, emphasizing proper ventilation and personal protective equipment. The compound's hydrolysis products have been extensively studied to ensure compliance with international chemical regulations. Recent advancements in catalytic synthesis methods have reduced byproduct formation during production, addressing sustainability concerns in the chemical industry.

Research continues to explore novel derivatives of 1,5-dichloro-2-isocyanato-4-methoxybenzene, particularly for advanced material applications. The compound's ability to form cross-linked networks makes it valuable in developing self-healing polymers – a rapidly growing field in materials science. Computational chemistry studies have modeled its electronic properties to predict reactivity patterns, supporting rational design of new functional materials.

Quality control specifications for industrial-grade 1,5-dichloro-2-isocyanato-4-methoxybenzene typically require ≥98% purity, with strict limits on hydrolyzable chlorine content. Analytical certificates include comprehensive characterization data using FTIR spectroscopy to verify the presence of characteristic isocyanate absorption bands. The compound's thermal stability profile makes it suitable for applications requiring processing temperatures up to 150°C.

Emerging applications in renewable energy technologies have identified potential uses for 1,5-dichloro-2-isocyanato-4-methoxybenzene in polymer electrolytes for batteries. Its molecular architecture allows for ionic conductivity modifications while maintaining structural integrity. The compound's UV stability has also been investigated for outdoor material applications, with promising results in accelerated weathering tests.

For researchers working with 1,5-dichloro-2-isocyanato-4-methoxybenzene, proper handling techniques are essential to maximize safety and experimental reproducibility. The scientific literature contains numerous references to its use in multistep organic syntheses, often as a key intermediate for complex molecular architectures. Recent publications highlight its utility in creating dendritic polymers with precisely controlled branching patterns.

The future outlook for 1,5-dichloro-2-isocyanato-4-methoxybenzene remains positive as industries continue to demand specialized chemical building blocks. Ongoing research focuses on developing more efficient synthetic routes and expanding its application portfolio, particularly in high-value specialty chemicals. As analytical techniques advance, further insights into its structure-property relationships will likely reveal additional opportunities for this versatile compound.